Cas no 2248407-18-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate
• CAS No: 2248407-18-1
• MF: C₂₀H₁₄F₃NO₄
• MW: 389.324676036835
• CID: 5823323
• PubChem ID: 165724133
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523263
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate
• 2248407-18-1

• Inchi： 1S/C20H14F3NO4/c21-20(22,23)13-8-6-12(7-9-13)19(10-3-11-19)18(27)28-24-16(25)14-4-1-2-5-15(14)17(24)26/h1-2,4-9H,3,10-11H2
• InChI Key： NTMQZDPPAYYCLM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC1)(F)F

Computed Properties

• Exact Mass: 389.08749241g/mol
• Monoisotopic Mass: 389.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate

Compound CAS No: 2248407-18-1 - 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-[4-(Trifluoromethyl)Phenyl]Cyclobutane-1-Carboxylate

The compound with CAS No: 2248407-18-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate, is a highly specialized organic compound with a complex structure and diverse applications in the field of chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural features, making it a subject of interest in both academic research and industrial applications.

Structural Analysis

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is a key component of this compound. The isoindole ring system provides a rigid framework that contributes to the stability and reactivity of the molecule. The presence of the cyclobutane ring introduces strain and unique electronic properties, which are crucial for its reactivity in various chemical reactions. Additionally, the trifluoromethyl group attached to the phenyl ring enhances the molecule's electron-withdrawing capabilities, further influencing its chemical behavior.

Synthesis and Properties

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yields. The compound exhibits remarkable thermal stability and high solubility in organic solvents, making it suitable for use in high-performance materials.

Applications in Materials Science

One of the most promising applications of this compound lies in its use as a precursor for advanced polymers and composites. Its ability to form strong intermolecular bonds makes it ideal for creating lightweight yet durable materials with exceptional mechanical properties. Furthermore, its incorporation into polymer matrices has shown potential in enhancing the thermal and electrical conductivity of these materials.

Recent Research Findings

Recent studies have explored the role of cyclobutane derivatives in drug delivery systems. The unique properties of this compound, including its ability to undergo controlled degradation under specific conditions, have made it a candidate for targeted drug delivery applications. Researchers have also investigated its potential as a building block for bioactive molecules, leveraging its structural complexity to design novel pharmaceutical agents.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and develop sustainable disposal methods.

In conclusion, CAS No: 2248407-18-1 - 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 1-[4-(trifluoromethyl)phenyl]cyclobutane-carboxylate stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and properties continue to drive innovation in both academic research and industrial applications.